Cas no 1329611-23-5 (Azasetron-13C,D3 Hydrochloride)

Azasetron-13C,D3 Hydrochloride is a stable isotopically labeled compound used as an internal standard in quantitative mass spectrometry for precise analytical measurements. The incorporation of carbon-13 (13C) and deuterium (D3) labels minimizes interference with the analyte, ensuring high accuracy and reproducibility in pharmacokinetic and metabolic studies. This labeled derivative of Azasetron, a selective 5-HT3 receptor antagonist, is particularly valuable for LC-MS/MS applications in pharmaceutical research and clinical diagnostics. Its high chemical purity and isotopic enrichment (>99%) make it suitable for sensitive and reliable quantification, reducing matrix effects and improving method validation. The compound is supplied as a hydrochloride salt to enhance stability and solubility in analytical workflows.

Azasetron-13C,D3 Hydrochloride structure

1329611-23-5 structure

Product Name:Azasetron-13C,D3 Hydrochloride

CAS No:1329611-23-5

MF:C₁₇H₂₁Cl₂N₃O₃

MW:390.284082174301

CID:1062557

PubChem ID:71313548

Update Time:2025-10-20

Azasetron-13C,D3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

- Azasetron-13C,D3 Hydrochloride
- N-1-Azabicyclo[2.2.2]-oct-3-yl-6-chloro-3,4-dihydro-4-(methyl-13C,d3)-3-oxo-2H-1,4-benzoxazine-8-carboxamide Hydrochloride;
- 1329611-23-5
- N-(1-Azabicyclo[2.2.2]octan-3-yl)-6-chloro-3-oxo-4-(trideuterio(113C)methyl)-1,4-benzoxazine-8-carboxamide;hydrochloride
- Inchi： 1S/C17H20ClN3O3.ClH/c1-20-14-7-11(18)6-12(16(14)24-9-15(20)22)17(23)19-13-8-21-4-2-10(13)3-5-21;/h6-7,10,13H,2-5,8-9H2,1H3,(H,19,23);1H/i1+1D3;
- InChI Key： DBMKBKPJYAHLQP-SPZGMPHYSA-N
- SMILES： ClC1=CC2=C(C(=C1)C(NC1CN3CCC1CC3)=O)OCC(N2[13C]([2H])([2H])[2H])=O.Cl

Computed Properties

Exact Mass: 389.1181820g/mol
Monoisotopic Mass: 389.1181820g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 523
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.9Å²

Experimental Properties

Melting Point: 271-275°C (dec.)

Azasetron-13C,D3 Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A802803-0.5mg	Azasetron-13C,D3 Hydrochloride	1329611-23-5	0.5mg	$ 195.00	2023-02-03
TRC	A802803-5mg	Azasetron-13C,D3 Hydrochloride	1329611-23-5	5mg	$ 1694.00	2023-04-19
SHENG KE LU SI SHENG WU JI SHU	sc-503183-0.5 mg	Azasetron-13C,D3 Hydrochloride,	1329611-23-5	0.5 mg	￥3,234.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-503183-0.5mg	Azasetron-13C,D3 Hydrochloride,	1329611-23-5	0.5mg	￥3234.00	2023-09-05
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